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Compound of Interest

Compound Name: cis-4-Hepten-1-ol-d2

Cat. No.: B12374630

Technical Guide: cis-4-Hepten-1-ol-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on cis-4-Hepten-1-ol-d2, a
deuterated analog of the unsaturated alcohol cis-4-Hepten-1-ol. This document covers its
chemical identity, potential suppliers, and general synthetic approaches, which are critical for its
application in research and drug development. The inclusion of deuterium can significantly alter
the pharmacokinetic properties of a molecule, making its deuterated version a valuable tool in
metabolic studies and as a potential therapeutic agent.

Chemical Identity and Data

While a specific CAS number for cis-4-Hepten-1-ol-d2 is not readily available in major
chemical databases, it is often referenced by the CAS number of its non-deuterated parent
compound. One known supplier, Alfa Chemistry, lists the compound as "4Z-Hepten-4,5-d2-1-
ol".[1] Itis crucial to distinguish this alcohol from the aldehyde, cis-4-Heptenal-d2, which has
the CAS number 1335436-36-6.

Below is a summary of the available quantitative data for both the deuterated and non-
deuterated forms of cis-4-Hepten-1-ol.

Table 1: Chemical Data for cis-4-Hepten-1-ol and its Deuterated Analog
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Property

cis-4-Hepten-1-ol

cis-4-Hepten-1-ol-d2 (42-
Hepten-4,5-d2-1-ol)

CAS Number

6191-71-5[2][3][4]

Not explicitly assigned

Molecular Formula

C7H140[5]

C7H12D20

Molecular Weight 114.19 g/mol [4][5] Approx. 116.20 g/mol
Colorless to almost colorless ]

Appearance o No data available
clear liquid[5]

Boiling Point 78 °C @ 23 mmHg|[3] No data available

Density 0.850 g/mL at 20 °CJ3] No data available

Refractive Index

n20/D 1.445[3]

No data available

Suppliers

Identifying a reliable supplier is key to sourcing cis-4-Hepten-1-ol-d2 for research purposes.

Table 2: Known and Potential Suppliers of cis-4-Hepten-1-ol-d2

Supplier

Product Name

Availability

Notes

Alfa Chemistry

4Z-Hepten-4,5-d2-1-
ol[1]

In stock

Direct supplier of the

deuterated alcohol.

Custom Synthesis

Providers

cis-4-Hepten-1-ol-d2

By request

Several companies,
such as BOC
Sciences[6][7] and
ARMAR Isotopes|8],
offer custom synthesis
of deuterated
compounds and may
be able to produce
cis-4-Hepten-1-ol-d2

upon request.
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Experimental Protocols: General Synthesis of
Deuterated Unsaturated Alcohols

A specific experimental protocol for the synthesis of cis-4-Hepten-1-ol-d2 is not publicly
available. However, a general approach for the deuteration of unsaturated alcohols can be
adapted from established methods in the literature. One common strategy involves the
reduction of a corresponding deuterated aldehyde or ketone.

General Protocol: Reductive Deuteration of an a,3-Unsaturated Carbonyl

This method involves the use of a deuterated reducing agent to introduce deuterium atoms at
specific positions.

Materials:

e cCis-4-Heptenal (or a suitable precursor)

Deuterated reducing agent (e.g., Sodium borodeuteride - NaBDa)

Anhydrous solvent (e.g., Methanol-d4, Ethanol)

Inert atmosphere (e.g., Argon or Nitrogen)

Standard glassware for organic synthesis
Procedure:

e Preparation: Under an inert atmosphere, dissolve the starting carbonyl compound (e.g., cis-
4-Heptenal) in an appropriate anhydrous solvent in a round-bottom flask.

» Reaction: Cool the solution in an ice bath. Slowly add the deuterated reducing agent (e.g.,
NaBDa) portion-wise to the stirred solution.

» Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS) until the starting material is consumed.
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e Quenching: Once the reaction is complete, cautiously quench the reaction by the slow
addition of a proton source (e.g., water or a saturated aqueous solution of ammonium
chloride).

o Extraction: Extract the product from the aqueous layer using a suitable organic solvent (e.qg.,
diethyl ether or ethyl acetate).

« Purification: Dry the combined organic extracts over an anhydrous drying agent (e.g., sodium
sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced pressure.
The crude product can then be purified by column chromatography on silica gel to yield the
desired deuterated alcohol.

Visualizations

The following diagrams illustrate the general synthetic pathway for cis-4-Hepten-1-ol-d2 and a
conceptual workflow for its application in drug development studies.

General Synthetic Pathway for cis-4-Hepten-1-ol-d2

cis-4-Heptenal
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Caption: General synthesis of cis-4-Hepten-1-ol-d2.
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Workflow for Utilizing cis-4-Hepten-1-o0l-d2 in Research
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Caption: Research workflow with cis-4-Hepten-1-ol-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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